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The table below summarizes key physical, chemical, and safety properties of barium, potassium, sodium,

and ammonium chlorates for a quick comparison.

Property
Barium
Chlorate

Potassium
Chlorate

Sodium Chlorate
Ammonium
Chlorate

Chemical Formula Ba(ClO₃)₂·H₂O

(monohydrate)
[1]

KClO₃ [2] NaClO₃ [3] NH₄ClO₃ [1]

[3]

Molecular Weight
(g/mol)

322.24
(monohydrate)

[1]

122.55 [2] 106.44 101.49

Oxygen Content (wt%) 31.55% [2] 39.17% [2] ~45% ~47%

Density (g/cm³) 3.18
(monohydrate)

[1]

2.32 2.49 1.80

Solubility (g/100g H₂O
@20°C)

33.8 [1] 7.19 (at 20°C

for KCl,
estimate for

KClO₃)

101 (at 20°C for NaCl,

estimate for NaClO₃)

~28.7 [4]
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Property
Barium
Chlorate

Potassium
Chlorate

Sodium Chlorate
Ammonium
Chlorate

Melting/Decomposition
Point (°C)

413.9

(decomposes)
[1]

356

(decomposes)

248 (decomposes) Decomposes

explosively [3]

Primary Hazards Toxic, strong
oxidizer,

impact-
sensitive

compositions
[1] [5]

Strong
oxidizer, forms

friction-
sensitive

mixtures with
sulfur [3]

Strong oxidizer,
hygroscopic [3]

Unstable,
explosive,

forms
sensitive NCl₃

[3]

Key Applications Green colorant
in

pyrotechnics,
chloric acid

production [1]

Oxidizer in
pyrotechnics,

matches,
disinfectants

[3]

Herbicide, precursor
to other

chlorates/perchlorates
[3] [6]

Not
recommended

for use due to
instability [3]

Synthesis and Experimental Protocols

Barium chlorate can be synthesized through several methods, each with distinct advantages and challenges

concerning purity, safety, and complexity.

Double Displacement Reaction

This common method exploits differences in solubility.

Principle: A reaction between barium chloride (BaCl₂) and sodium chlorate (NaClO₃) yields barium
chlorate and sodium chloride [1].

Chemical Equation: BaCl₂ + 2 NaClO₃ → Ba(ClO₃)₂ + 2 NaCl
Procedure:

Prepare separate near-saturated solutions of barium chloride dihydrate (BaCl₂·2H₂O) and
sodium chlorate (NaClO₃) in hot water [2] [1].

Mix the solutions. Upon concentration and cooling, less soluble barium chlorate precipitates.
Filter and collect the crystals.
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Considerations:

Pros: Simple, uses readily available materials.
Cons: Product is often contaminated with sodium ions, which impair color purity in

pyrotechnics. Requires multiple careful recrystallizations for purification [2] [1] [5].

Electrolysis of Barium Chloride

This method directly converts barium chloride to barium chlorate.

Principle: Electrolysis of a hot barium chloride solution produces barium chlorate and hydrogen gas
[1].

Chemical Equation: BaCl₂ + 6 H₂O → Ba(ClO₃)₂ + 6 H₂
Procedure [2] [3]:

Setup: Use a diaphragm-less electrolytic cell with an inert anode (e.g., platinum or lead dioxide)
and a cathode (e.g., stainless steel).

Electrolyte: Prepare a solution of about 40g of BaCl₂·2H₂O per 100mL of water.
Operation: Run the cell at a temperature of 60-80°C. Add small amounts of potassium

dichromate to the electrolyte to prevent reduction of chlorate ions at the cathode.
Harvesting: Evaporate the cell liquor until crystals form. Crop a small batch of crystals and

recycle the mother liquor to improve yield.
Considerations:

Pros: Can produce sodium-free barium chlorate [1].
Cons: Lower current efficiency (30-40% without pH control); solubility of product and reactant

are similar, making crystallization less efficient [2].

Reaction with Ammonium Chlorate

This method avoids metal cation contaminants.

Principle: Barium carbonate (BaCO₃) reacts with a solution of ammonium chlorate (NH₄ClO₃), driven
by the removal of ammonia and CO₂ [2] [1].

Chemical Equation: 2 NH₄ClO₃ + BaCO₃ → Ba(ClO₃)₂ + 2 NH₃ + CO₂ + H₂O
Procedure [2]:

Prepare NH₄ClO₃ in situ: React potassium chlorate (KClO₃) with ammonium bitartrate in
solution. Precipitated potassium bitartrate is filtered off, leaving ammonium chlorate in solution.

Caution: Do not isolate solid ammonium chlorate due to explosion risk [2].
React with BaCO₃: Add purified BaCO₃ to the NH₄ClO₃ solution and boil for several hours until

the smell of ammonia is gone.
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Crystallize: Cool the solution to crystallize barium chlorate.

Considerations:
Pros: Yields a high-purity product with minimal potassium contamination, suitable for high-

quality pyrotechnics [2].
Cons: Complex, multi-step process involving unstable intermediates.

Safety and Handling Protocols

Barium chlorate requires stringent safety measures due to its toxicity and oxidizing power.

Toxicity: As a soluble barium salt, it is highly toxic if ingested or inhaled, causing symptoms from
gastrointestinal distress to methemoglobinemia, tremors, and kidney damage [1]. Always use

appropriate personal protective equipment (PPE) including gloves and a dust mask [5].
Reactivity: A strong oxidizer. Never mix with sulfur, sulfides, or ammonium compounds, as this

can lead to formation of highly sensitive or spontaneously combustible mixtures [5]. Compositions
with barium chlorate are often more sensitive to friction and impact than those with potassium

chlorate [7].
Stability: While the pure salt is stable, its mixtures can be unstable. There are reports of wet

pyrotechnic stars containing barium chlorate igniting spontaneously while drying in the sun [1].

Performance and Application Insights

Pyrotechnic Performance: Barium chlorate is prized for producing vibrant, high-quality green
flames [1] [5]. Simple mixtures with a fuel like shellac can yield excellent results [1]. However, its

mixtures are generally more sensitive than those using potassium chlorate [7].
Thermal Decomposition: Barium chlorate decomposes to barium chloride and oxygen, releasing

significantly more heat (-28 kcal/mol) than potassium chlorate (-10.6 kcal/mol). This greater energy
release contributes to the sensitivity of its compositions, as a small initial reaction can more easily

propagate [2] [7].
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3 O₂

Click to download full resolution via product page
Industrial Status: Due to its cost, toxicity, and sensitivity, barium chlorate has been largely replaced

in modern pyrotechnics by safer alternatives like barium nitrate combined with a chlorine donor [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Comparative Properties of Common Chlorates]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1507264#barium-chlorate-

comparison-other-chlorates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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